Cas no 1192608-69-7 (1-Pyrrolidinecarboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester, (2S,3S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester, (2S,3S)-
• CAS No: 1192608-69-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5919786
• PubChem ID: 96620112
• Update Time: 2025-10-31

1-Pyrrolidinecarboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester, (2S,3S)-
• (2S, 3S)-3-Amino-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl (2S,3S)-3-amino-2-methyl-pyrrolidine-1-carboxylate
• PS-15992
• 1192608-69-7
• tert-Butyl (2S,3S)-3-amino-2-methylpyrrolidine-1-carboxylate
• SCHEMBL19614283
• G14933

• Inchi： 1S/C10H20N2O2/c1-7-8(11)5-6-12(7)9(13)14-10(2,3)4/h7-8H,5-6,11H2,1-4H3/t7-,8-/m0/s1
• InChI Key： WKBDQHQZEPPWBJ-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](N)[C@@H]1C

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±33.0 °C(Predicted)
• pka: 9.57±0.40(Predicted)

Additional information on 1-Pyrrolidinecarboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester, (2S,3S)-

1-Pyrrolidinecarboxylic Acid, 3-Amino-2-Methyl-, 1,1-Dimethylethyl Ester, (2S,3S)-

The compound 1-Pyrrolidinecarboxylic Acid, 3-Amino-2-Methyl-, 1,1-Dimethylethyl Ester, (2S,3S)- with CAS No. 1192608-69-7 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with an amino group and a methyl group at specific positions. The stereochemistry of the compound is defined by its (2S,3S) configuration, which plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The presence of an ester group in the molecule makes it amenable to further functionalization, enabling the development of derivatives with enhanced bioavailability and efficacy. This has led to its application in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-Pyrrolidinecarboxylic Acid, 3-Amino-2-Methyl-, 1,1-Dimethylethyl Ester, (2S,3S)- involves a multi-step process that combines principles of stereochemistry and organic synthesis. The use of chiral catalysts and asymmetric reactions has been pivotal in achieving the desired stereochemical outcome. This approach not only ensures high enantiomeric excess but also minimizes the environmental impact by reducing waste generation.

In terms of biological activity, this compound has shown promising results in preclinical studies. Its ability to modulate key cellular pathways makes it a valuable tool for understanding disease mechanisms. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. Additionally, its selectivity for specific receptor subtypes suggests that it could serve as a lead compound for developing targeted therapies.

The application of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in characterizing this compound's structure and purity. These methods have provided insights into its molecular interactions and stability under various conditions. Furthermore, computational modeling has been employed to predict its pharmacokinetic profile and toxicity potential.

Looking ahead, the development of novel synthetic routes for 1-Pyrrolidinecarboxylic Acid, 3-Amino-2-Methyl-, 1,1-Dimethylethyl Ester, (2S,3S)- is expected to enhance its scalability for large-scale production. This will be critical for meeting the growing demand from pharmaceutical companies engaged in drug development programs. Moreover, ongoing research aims to explore its potential in areas such as regenerative medicine and gene therapy.

In conclusion, CAS No. 1192608-69-7, or 1-Pyrrolidinecarboxylic Acid, 3-Amino-2-Methyl-, 1,1-Dimethylethyl Ester, continues to be a focal point in scientific research due to its versatile structure and promising therapeutic applications. As advancements in synthetic chemistry and biological sciences unfold, this compound is poised to play an increasingly important role in the development of innovative medicines.